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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955

Audience: Researchers, scientists, and drug development professionals.

Introduction: 16-Keto Aspergillimide, also known as SB202327, is a natural product isolated
from the fungus Aspergillus japonicus.[1] It is classified as an anthelmintic agent,
demonstrating activity against parasites such as Trichostrongylus colubriformis in in vitro
settings.[1][2] Its unique structure and biological activity make it a compound of interest for anti-
infective research and drug discovery.[3] These notes provide essential information on the
solubility and preparation of 16-Keto Aspergillimide for use in in vitro experiments.

l. Solubility Data

Proper solubilization is critical for achieving accurate and reproducible results in in vitro assays.
16-Keto Aspergillimide is a white solid with a molecular weight of 373.46 g/mol .[1] While
sparingly soluble in agueous solutions, it can be effectively dissolved in common organic
solvents for the preparation of stock solutions. The following table summarizes the known
solubility data.
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Molar
Reported .
Solvent . Concentration Source
Concentration
(Approx.)
Dimethyl Sulfoxide
10 mM 10 mM [3]
(DMSO0)
Ethanol 1 mg/mL ~2.68 mM [1]
Methanol 1 mg/mL ~2.68 mM [1]

Note: For most cell-based assays, DMSO is the preferred solvent due to its high solubilizing
power and compatibility with cell culture media at low final concentrations (typically <0.5%).
Researchers should always perform a vehicle control experiment to account for any effects of
the solvent on the experimental system.

Il. Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution, which can be serially
diluted to achieve the desired final concentration for experiments.

Materials:

16-Keto Aspergillimide (MW: 373.46 g/mol )

Anhydrous/molecular grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile tips

Methodology:
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e Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
16-Keto Aspergillimide needed:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 373.46 g/mol x 1000 mg/g = 3.73 mg

o Weighing: Carefully weigh out 3.73 mg of 16-Keto Aspergillimide powder using an
analytical balance and place it into a sterile vial.

e Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the compound.

e Mixing: Vortex the solution thoroughly for 1-2 minutes until the compound is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term
stability.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the stock solution into culture medium for direct application
to cells.

Materials:

e 10 mM 16-Keto Aspergillimide stock solution in DMSO

o Sterile cell culture medium appropriate for the cell line being used
o Sterile tubes and pipettes

Methodology:

o Determine Final Concentration: Decide on the final concentration of 16-Keto Aspergillimide
required for your experiment (e.g., 10 uM).
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 Serial Dilution (Recommended): To ensure accuracy and minimize pipetting errors, perform a
serial dilution.

o Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting the 10 mM stock
1:10. Pipette 10 pL of the 10 mM stock into 90 uL of sterile culture medium.

o Final Working Solution: Prepare the final 10 uM working solution by diluting the 1 mM
intermediate solution 1:100. For example, add 10 pL of the 1 mM solution to 990 pL of
culture medium to make 1 mL of the final working solution.

» Vehicle Control: Prepare a vehicle control solution containing the same final concentration of
DMSO as the highest concentration of the test compound. For a 1:1000 final dilution (e.g.,
10 uM from a 10 mM stock), the final DMSO concentration will be 0.1%.

o Application: Add the prepared working solutions and vehicle control to your cell cultures. Mix
gently by swirling the plate.

lll. Visualized Workflows and Pathways
Experimental Workflow Diagram

The following diagram illustrates the standard workflow for preparing 16-Keto Aspergillimide
for an in vitro experiment.
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Caption: Workflow for preparing 16-Keto Aspergillimide solutions.
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Hypothesized Signaling Pathway Context

While the specific molecular target and signaling pathway of 16-Keto Aspergillimide are not
well-defined in the provided search results, its origin from Aspergillus and its anti-infective
properties suggest a potential interaction with pathways crucial for pathogen survival or host-
pathogen interactions. Mycotoxins from Aspergillus species are known to interact with various
host cellular processes, including G-protein signaling and pathways controlling cell wall
integrity.[4][5] The diagram below represents a generalized view of how a fungal-derived
compound might disrupt pathogen processes or modulate host immune responses.
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Caption: Potential mechanisms of action for an anti-infective compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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